Cas no 1223600-93-8 (2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 1223600-93-8
• MF: C₁₆H₁₉ClN₄OS
• MW: 350.866260766983
• CID: 6275119
• PubChem ID: 46486532
• Update Time: 2025-05-26

2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(2-cyano-3-methylbutan-2-yl)acetamide
• 1223600-93-8
• Z449865214
• 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• EN300-26686689
• AKOS034362386

• Inchi： 1S/C16H19ClN4OS/c1-10(2)16(3,9-18)20-14(22)8-23-15-19-12-7-11(17)5-6-13(12)21(15)4/h5-7,10H,8H2,1-4H3,(H,20,22)
• InChI Key： GHPXQBAGFBBIGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N2C)SCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 350.097
• Monoisotopic Mass: 350.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2
• XLogP3: 3.6

Additional information on 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide

Comprehensive Overview of 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 1223600-93-8)

2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide, with the CAS number 1223600-93-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique molecular structure, combining a benzodiazole core with a sulfanylacetamide side chain, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may offer novel therapeutic pathways for addressing unmet medical needs.

The compound's chemical name reflects its intricate architecture, highlighting key functional groups such as the 5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl moiety and the 1-cyano-1,2-dimethylpropyl substituent. These structural elements are critical for its molecular interactions and binding affinity in biological systems. Given the growing demand for targeted therapies and precision medicine, compounds like 1223600-93-8 are increasingly studied for their potential to modulate specific biochemical pathways with high selectivity.

In recent years, the scientific community has explored the synthetic routes and optimization strategies for 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to enhance its yield and purity. These innovations align with the broader trend of green chemistry, where researchers prioritize sustainable synthesis methods to reduce environmental impact while maintaining high efficiency.

One of the most frequently asked questions about this compound revolves around its potential applications. Preliminary studies suggest that it may serve as a scaffold for kinase inhibitors, a class of compounds widely investigated for their role in treating chronic diseases. Additionally, its cyano group and benzodiazole ring could make it a candidate for fluorescence-based imaging, a technique gaining traction in diagnostic research. These attributes position CAS 1223600-93-8 as a versatile tool in both therapeutic and diagnostic contexts.

Another area of interest is the compound's stability and solubility profile, which are crucial for its formulation and delivery. Researchers are investigating co-crystallization and nanocarrier systems to improve its bioavailability, addressing common challenges in drug development. This aligns with the broader industry focus on drug delivery innovations, where enhancing patient compliance and therapeutic efficacy are paramount.

From a commercial perspective, the demand for high-purity 1223600-93-8 has risen, driven by its potential in preclinical studies and lead optimization. Suppliers and manufacturers are increasingly offering custom synthesis services to meet the needs of academic and industrial researchers. This trend underscores the compound's relevance in the competitive landscape of pharmaceutical innovation.

In summary, 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS 1223600-93-8) represents a promising candidate for advancing drug discovery and molecular imaging. Its unique structure, combined with ongoing research into its synthetic and functional properties, makes it a subject of enduring interest in the scientific community. As the field evolves, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.